6-hydroxy-2-[(pentafluorobenzyl)thio]-4(3H)-pyrimidinone

• IUPAC Name: 4-hydroxy-2-[(2,3,4,5,6-pentafluorophenyl)methylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H5F5N2O2S/c12-6-3(7(13)9(15)10(16)8(6)14)2-21-11-17-4(19)1-5(20)18-11/h1H,2H2,(H2,17,18,19,20)
• InChI Key: DKAJVMMNZRXVHN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(NC1=O)SCC2=C(C(=C(C(=C2F)F)F)F)F)O
• Molecular Formula: C11H5F5N2O2S
• Molecular Weight: 324.23 g/mol

Description

6-hydroxy-2-[(pentafluorobenzyl)thio]-4(3H)-pyrimidinone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have unique properties that make it a valuable tool in various fields of study.

Mechanism of Action

The mechanism of action of 6-hydroxy-2-[(pentafluorobenzyl)thio]-4(3H)-pyrimidinone involves its ability to bind to metal ions and produce a fluorescent signal. This compound has also been shown to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9. Furthermore, it has been suggested that this compound may inhibit the aggregation of amyloid beta peptides, which are implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo. It has also been shown to have good stability under physiological conditions, making it a suitable candidate for use in biological systems. Additionally, this compound has been shown to have good cell permeability, allowing it to easily enter cells and affect cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using 6-hydroxy-2-[(pentafluorobenzyl)thio]-4(3H)-pyrimidinone in lab experiments is its high selectivity for metal ions, which allows for the detection of specific metal ions in complex biological samples. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to use in certain biological systems.

Future Directions

There are many potential future directions for the use of 6-hydroxy-2-[(pentafluorobenzyl)thio]-4(3H)-pyrimidinone in scientific research. One potential direction is the development of new fluorescent probes for the detection of specific metal ions. Additionally, this compound could be further studied for its potential use in photodynamic therapy and as an anticancer agent. Furthermore, the use of this compound as a diagnostic tool for Alzheimer's disease could be further explored.

Synthesis Methods

The synthesis of 6-hydroxy-2-[(pentafluorobenzyl)thio]-4(3H)-pyrimidinone involves the reaction of pentafluorobenzyl mercaptan with ethyl cyanoacetate, followed by the addition of sodium ethoxide and hydrolysis. The resulting compound is then purified through recrystallization. This method has been shown to produce high yields of pure this compound.

Scientific Research Applications

6-hydroxy-2-[(pentafluorobenzyl)thio]-4(3H)-pyrimidinone has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, such as copper, zinc, and cadmium. It has also been used as a photosensitizer for photodynamic therapy, as well as a potential anticancer agent. Additionally, this compound has been studied for its potential use as a diagnostic tool for Alzheimer's disease.